N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide

• IUPAC Name: N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C14H18N4O2/c1-3-20-12-6-11(7-12)15-14(19)10-4-5-13-17-16-9(2)18(13)8-10/h4-5,8,11-12H,3,6-7H2,1-2H3,(H,15,19)
• InChI Key: IZIXIGZLDUFCTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C1)NC(=O)C2=CN3C(=NN=C3C=C2)C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide, also known as ETC-159, is a small molecule inhibitor of the hedgehog (Hh) signaling pathway. The Hh signaling pathway is involved in the regulation of cell growth and differentiation, and its dysregulation has been implicated in various types of cancer. ETC-159 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of cancer.

Mechanism of Action

N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide inhibits the Hh signaling pathway by binding to and inhibiting the activity of Smoothened (SMO), a transmembrane protein that is a key component of the pathway. Inhibition of SMO prevents the activation of downstream targets of the pathway, including the transcription factors GLI1 and GLI2, which are involved in the regulation of cell growth and differentiation. Inhibition of the Hh signaling pathway by this compound leads to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. In preclinical studies, this compound has been well tolerated and has shown dose-dependent inhibition of the Hh signaling pathway. This compound has also been shown to inhibit the growth of cancer cells in vivo, both as a single agent and in combination with other anticancer agents.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide in lab experiments include its potent and selective inhibition of the Hh signaling pathway, its favorable pharmacokinetic profile, and its ability to inhibit the growth of cancer cells both in vitro and in vivo. The limitations of using this compound in lab experiments include its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research and development of N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide. One direction is the evaluation of its efficacy in clinical trials for the treatment of various types of cancer. Another direction is the investigation of its potential use in combination with other anticancer agents, such as chemotherapy and immunotherapy. Additionally, the development of more potent and selective inhibitors of the Hh signaling pathway based on the structure of this compound is an area of active research. Finally, the elucidation of the mechanisms of resistance to this compound and the development of strategies to overcome resistance are important areas of future research.

Synthesis Methods

The synthesis of N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide involves several steps. The starting material is 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid, which is reacted with cyclobutylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide. The amide is then treated with ethyl chloroformate to introduce the ethoxycarbonyl group at the nitrogen atom of the cyclobutyl ring. The final step involves the reduction of the carbonyl group to the corresponding alcohol using a reducing agent such as lithium aluminum hydride.

Scientific Research Applications

N-(3-ethoxycyclobutyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide has been extensively studied in preclinical models of cancer. It has been shown to inhibit the growth of various types of cancer cells, including basal cell carcinoma, medulloblastoma, and pancreatic cancer. This compound has also been shown to enhance the sensitivity of cancer cells to chemotherapy and radiation therapy. In addition, this compound has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor initiation, maintenance, and recurrence.